2-(Furan-3-yl)imidazo[1,2-b][1,2,4]thiadiazole

• CAS RN: 57575-93-6
• Molecular Formula: C8H5N3OS
• Molecular Weight: 191.21 g/mol
• IUPAC Name: 2-(furan-3-yl)imidazo[1,2-b][1,2,4]thiadiazole
• InChI: InChI=1S/C8H5N3OS/c1-4-12-5-6(1)7-10-8-9-2-3-11(8)13-7/h1-5H
• InChI Key: HTKRDNFGNRSVKW-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=NC3=NC=CN3S2

Description

2-(Furan-3-yl)imidazo[1,2-b][1,2,4]thiadiazole is a useful research compound. Its molecular formula is C8H5N3OS and its molecular weight is 191.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 0.2 g. of 2-(3-furylthiocarbonylamino)-imidazole [(IV), R = 3-furyl] in 10 ml. of chloroform, at 20°-25°C, there is added dropwise 0.1 ml. of sulfuryl chloride in 2 ml. of chloroform. After 10 minutes the reaction mixture is concentrated at 10°-20°C. under vacuum to give a residue which is treated with methanol and filtered. The residue obtained following filtration is treated with dilute aqueous ammonia to give a precipitate which is filtered and dried to yield 2-(3-furyl)-1,2,4-thiadiazolo-[2,3-a]-imidazole.